Cas no 139122-19-3 (4-(2-Hydroxyethyl)-1,3-dihydro-2H-indolin-2-one)

• Product Name: 4-(2-Hydroxyethyl)-1,3-dihydro-2H-indolin-2-one
• CAS No: 139122-19-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD07782133
• CID: 64578
• PubChem ID: 253661085
• Update Time: 2025-04-18

4-(2-Hydroxyethyl)-1,3-dihydro-2H-indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)indolin-2-one
• 4-(2-HYDROXYETHOXY)INDOLE
• 4-(2-HYDROXYETHYL)-1,3-DIHYDRO-2H-INDOLIN-2-ONE
• 4-(2'-HYDROXYETHYL)-1,3-DIHYDRO-2H-INDOLE-2-ONE
• 4-(2-Hydroxyethyl)-2-oxoindole
• Ropinirole Intermediate 5
• 2H-INDOL-2-ONE, 1,3-DIHYDRO-4-(2-HYDROXYETHYL)-
• 4-(2-YDROXYETHYL)OXYINDOLE
• 1,3-dihydro-4-(2-hydroxyethyl)-2H-indol-2-one
• 4-(2'-Hydroxyethyl)-2-oxoindole
• 4-(2’-Bromoethyl)-1,3-dihydro-2H-indol-2-one
• 4-(2-Hydroxyethyl)oxindole
• 1,3-Dihydro-4-(2-Hydroxyethyl)-2H-Indole-2-One
• 4-(2-Hydroxyethyl)oxyindole
• 4-(2-hydroxyethyl)-1,3-dihydroindol-2-one
• Ropinirole Related Compound A
• 4-(2-Hydroxyethyl)-2-indolinone
• 4-(2-Hydroxyethyl) Oxyindole
• 6YTE425882
• PubChem14624
• 4-Hydroxyethyl-2-oxindole
• 4-(2-hydroxyethyl)-oxindole
• QRTHVOUKWCEPKJ-
• UNII-6YTE425882
• QRTHVOUKWCEPKJ-UHFFFAOYSA-N
• BCP09802
• AKOS005258766
• AC-499
• Z1198174784
• H1497
• 4-(2-HYDROXYETHYL)-1,3-DIHYDRO-2H-INDOL-2-ONE
• 4-(2-Hydroxy-ethyl)-1,3-dihydro-indol-2-one
• SCHEMBL154311
• SB66161
• C72555
• 139122-19-3
• AS-12995
• Q27265735
• 4-(2-hydroxyethyl)-2,3-dihydro-1H-indol-2-one
• MFCD07782133
• SY059967
• EN300-7375562
• J-503904
• DTXSID401251686
• CS-0149735
• ROPINIROLE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• FT-0647421
• DB-001172
• 4-(2-Hydroxyethyl)-1,3-dihydro-2H-indolin-2-one

• MDL： MFCD07782133
• Inchi： 1S/C10H11NO2/c12-5-4-7-2-1-3-9-8(7)6-10(13)11-9/h1-3,12H,4-6H2,(H,11,13)
• InChI Key： QRTHVOUKWCEPKJ-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(C=CC=C2CCO)N1

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 390°C at 760 mmHg
• Flash Point: 189.7±27.9 °C
• Refractive Index: 1.6
• PSA: 49.33000
• LogP: 0.85400
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-Hydroxyethyl)-1,3-dihydro-2H-indolin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 42/43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines